Cas no 102489-61-2 (Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1))
102489-61-2 structure
Product Name:Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1)
CAS No:102489-61-2
MF:C15H25ClN2OS
MW:316.889801740646
CID:151145
PubChem ID:59392
Update Time:2025-04-19
Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1)
- diethyl-[2-[(2-methylphenyl)carbamoylmethylsulfanyl]ethyl]azanium chlo ride
- diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azanium,chloride
- 2-(2-(Diethylamino)ethyl)thio-o-acetotoluidide hydrochloride
- AC1L1R3K
- AC1Q1SFL
- ACMC-1CE0F
- AG-D-11598
- C 4924
- CTK4A1128
- o-ACETOTOLUIDIDE, 2-(2-(DIETHYLAMINO)ETHYL)THIO-, HYDROCHLORIDE
- Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, monohydrochloride (9CI)
- diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azaniumchloride
- diethyl-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylethyl]azanium;chloride
- 102489-61-2
-
- Inchi: 1S/C15H24N2OS.ClH/c1-4-17(5-2)10-11-19-12-15(18)16-14-9-7-6-8-13(14)3;/h6-9H,4-5,10-12H2,1-3H3,(H,16,18);1H
- InChI Key: XDYQRFIMJNNIMJ-UHFFFAOYSA-N
- SMILES: [Cl-].S(CC(NC1C=CC=CC=1C)=O)CC[NH+](CC)CC
Computed Properties
- Exact Mass: 290.9421
- Monoisotopic Mass: 316.1376123g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8Ų
Experimental Properties
- PSA: 37.07
Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Security Information
- Hazard Category Code: R22: harmful if swallowed. R36/37/38: irritating to eyes, respiratory tract and skin.
- Safety Term:x, SOx and HCl."> Poison by intraperitoneal route. Moderately toxic by subcutaneous route. When heated to decomposition it emits very toxic fumes of NOx, SOx and HCl.
Acetamide,2-[[2-(diethylamino)ethyl]thio]-N-(2-methylphenyl)-, hydrochloride (1:1) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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